1-bromo-2-chloro-4-ethynylbenzene

• CAS RN: 313511-09-0
• Molecular Formula: C8H4BrCl
• Molecular Weight: 215.5

Description

Synthesis Analysis

The synthesis of similar compounds, like 1-Bromo-2-ethynylbenzene, involves the Sonogashira coupling. This is a cross-coupling reaction used in organic chemistry to synthesize carbon-carbon bonds. In the case of 1-Bromo-2-ethynylbenzene, it undergoes Sonogashira coupling with methyl 2-iodobenzoate to form a bromo tolane derivative.

Scientific Research Applications

Synthesis and Chemical Applications

Halogenated compounds like 1-bromo-2-chloro-4-ethynylbenzene often serve as intermediates in organic synthesis, contributing to the manufacture of various pharmaceuticals, agrochemicals, and polymers. For instance, the practical synthesis of 2-fluoro-4-bromobiphenyl, an intermediate for non-steroidal anti-inflammatory drugs, demonstrates the utility of halogenated compounds in pharmaceutical synthesis. The methodology highlights the challenges and solutions in the synthesis of halogenated biphenyls, relevant to understanding the synthesis routes that might involve compounds like this compound (Qiu et al., 2009).

Environmental and Health Impacts

The occurrence and impact of brominated flame retardants in the environment have been extensively studied. These compounds, similar in structure to this compound, can have profound environmental and health effects, including acting as endocrine disruptors. Studies on polybrominated dibenzo-p-dioxins and dibenzofurans, for instance, provide insights into the toxicological profiles of brominated compounds and their similarities to chlorinated analogs, highlighting concerns about their stability and persistence in the environment (Mennear & Lee, 1994).

Advancements in Material Science

Halogenated compounds are pivotal in the development of new materials with enhanced properties. For example, the review of hexachlorocyclotriphosphazene highlights the diverse applications of such compounds in creating materials with significant flame retardancy and dielectric properties. This suggests a potential area where this compound-like compounds could contribute, either directly or as precursors in the synthesis of advanced materials with unique properties (Usri, Jamain, & Makmud, 2021).

Electrochemical Processes and Water Treatment

Research on electrochemical advanced oxidation processes (EAOPs) for water treatment indicates the potential for halogenated compounds to play roles in generating or mitigating by-products like chlorate, bromate, and perchlorate. This research area could be relevant for understanding the environmental behavior and treatment possibilities for halogenated organic compounds, including those related to this compound (Bergmann, Koparal, & Iourtchouk, 2014).

Mechanism of Action

Target of Action

1-Bromo-2-chloro-4-ethynylbenzene is a haloalkyne

Mode of Action

The compound’s mode of action involves its interaction with its targets through a process known as Sonogashira coupling . This is a cross-coupling reaction used in organic chemistry to form carbon-carbon bonds . In this case, this compound undergoes Sonogashira coupling with methyl 2-iodobenzoate to form a bromo tolane derivative .

Biochemical Pathways

The sonogashira coupling reaction it undergoes is a key step in many synthetic pathways in organic chemistry .

Result of Action

The product of its reaction, the bromo tolane derivative, may have various applications in organic synthesis .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other chemical entities can affect the rate and outcome of the Sonogashira coupling reaction .